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Compound of Interest

Compound Name: 2,6,10-Trimethyltridecane

Cat. No.: B1346007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,6,10-trimethyltridecane, a

branched-chain alkane with significant roles in chemical ecology. This document details its

physicochemical properties, analytical methodologies for its identification and quantification,

and its established functions as a semiochemical in insects and a herbivore-induced plant

volatile. While a specific, detailed synthesis protocol is not readily available in the public

domain, general synthetic approaches are discussed. This guide is intended to serve as a

valuable resource for researchers in chemical ecology, entomology, and plant sciences.

Chemical Identity and Properties
2,6,10-trimethyltridecane is a saturated hydrocarbon belonging to the class of isoprenoids. Its

branched structure imparts distinct physical and chemical properties compared to its linear

counterpart.

CAS Number: 3891-99-4[1]

Molecular Formula: C₁₆H₃₄[1]

Table 1: Physicochemical Properties of 2,6,10-Trimethyltridecane
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Property Value Reference

Molecular Weight 226.44 g/mol [1]

Boiling Point 266.9 °C at 760 mmHg

Flash Point 114.3 °C

Density 0.77 g/cm³

Refractive Index 1.431

Table 2: Gas Chromatography Data for 2,6,10-Trimethyltridecane

Retention Index (Standard Non-polar) Reference

1467 [2]

1463 [2]

1461 [2]

Synthesis Approaches
A detailed, step-by-step experimental protocol for the synthesis of 2,6,10-trimethyltridecane is

not extensively documented in publicly available literature. However, the primary synthetic

route mentioned is through targeted alkylation reactions, such as the Friedel-Crafts alkylation

of a tridecane backbone with a suitable methylating agent.[1] This reaction typically employs a

Lewis acid catalyst, like aluminum chloride (AlCl₃), and requires anhydrous conditions to

prevent catalyst deactivation.[1]

Experimental Protocols for Analysis
The analysis of 2,6,10-trimethyltridecane, particularly in biological matrices, is predominantly

carried out using gas chromatography-mass spectrometry (GC-MS). When present as a volatile

compound, headspace solid-phase microextraction (HS-SPME) is a common pre-concentration

technique.

Analysis of Insect Cuticular Hydrocarbons by GC-MS
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This protocol is adapted from methodologies used for the analysis of cuticular hydrocarbons

(CHCs) in insects.

3.1.1. Extraction

Place a single insect (or a pooled sample for smaller insects) into a 2 mL glass vial.

Add 300 µL of n-hexane to the vial.

Agitate the vial using a vortex mixer for 1 minute.

Carefully transfer the hexane extract to a clean GC vial, leaving the insect behind.

3.1.2. GC-MS Analysis

Instrument: Gas chromatograph coupled to a mass spectrometer.

Column: DB-5 type capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).[3]

Carrier Gas: Helium.[3]

Injection Mode: Splitless.[3]

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp to 260 °C at 10 °C/min.

Hold at 260 °C for 6 minutes.

Mass Spectrometer:

Ion Source Temperature: 230 °C.

Mass Range: m/z 35-600.
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Headspace SPME-GC-MS Analysis of Plant Volatiles
This protocol is a general guide for the analysis of herbivore-induced plant volatiles, which may

include 2,6,10-trimethyltridecane.

3.2.1. Sample Preparation and HS-SPME

Enclose the plant material (e.g., leaves) in a sealed vial.

Expose a conditioned SPME fiber (e.g., PDMS/DVB) to the headspace of the vial for a

defined period (e.g., 30 minutes) at a controlled temperature (e.g., 50 °C).[4]

Retract the fiber and immediately insert it into the GC injector for thermal desorption.[4]

3.2.2. GC-MS Analysis

Instrument: Gas chromatograph coupled to a mass spectrometer.

Column: HP-5MS or equivalent (e.g., 25 m x 0.25 mm i.d., 0.3 µm film thickness).[4]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[4]

Injector Temperature: 230 °C (splitless mode).[4]

Oven Temperature Program:

Initial temperature: 40 °C, hold for 3 minutes.[4]

Ramp to 125 °C at 4 °C/min.[4]

Ramp to 140 °C at 1.5 °C/min, hold for 4 minutes.[4]

Ramp to 250 °C at 5 °C/min, hold for 5 minutes.[4]

Mass Spectrometer:

Ionization Mode: Electron Impact (EI) at 70 eV.[4]

Mass Range: m/z 35-350.[4]
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Biological Significance and Workflows
2,6,10-trimethyltridecane has been identified in two primary biological contexts: as a

component of insect cuticular hydrocarbons and as a herbivore-induced plant volatile.

Role in Insect Chemical Communication
Cuticular hydrocarbons (CHCs) play a crucial role in preventing desiccation and in chemical

communication among insects, mediating behaviors such as species and nest-mate

recognition, and mating.[5] 2,6,10-trimethyltridecane is one of many branched alkanes that

can be part of an insect's specific CHC profile.
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Caption: Experimental workflow for the analysis of insect cuticular hydrocarbons.

Role as a Herbivore-Induced Plant Volatile (HIPV)
Plants, upon damage by herbivores, release a blend of volatile organic compounds, known as

HIPVs. These volatiles can serve multiple functions, including attracting natural enemies of the

herbivores, deterring further herbivory, and signaling to neighboring plants. 2,6,10-
trimethyltridecane has been identified as a component of the HIPV bouquet in several plant

species.
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Caption: Logical diagram of insect chemical communication via cuticular hydrocarbons.

Conclusion
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2,6,10-trimethyltridecane is a molecule of considerable interest in the field of chemical

ecology. Its presence as a semiochemical in insects and as a herbivore-induced plant volatile

highlights its role in mediating complex biological interactions. The analytical methods detailed

in this guide provide a robust framework for its detection and quantification in various biological

contexts. Further research is warranted to elucidate its specific biosynthetic pathways in

different organisms and to explore its potential applications, for instance, in the development of

novel pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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